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Compound of Interest

Compound Name: BPI-9016M

Cat. No.: B1192325 Get Quote

Essential safety protocols and operational plans are critical for the safe handling of the potent

AXL/c-MET inhibitor, BPI-9016M. This guide provides immediate, procedural, and step-by-step

instructions for researchers, scientists, and drug development professionals to minimize

exposure risk and ensure a safe laboratory environment.

BPI-9016M is an orally available inhibitor of the AXL receptor tyrosine kinase (AXL) and the c-

Met receptor tyrosine kinase (c-MET)[1]. Both AXL and c-MET play key roles in tumor cell

proliferation, survival, invasion, and metastasis[1]. As a potent kinase inhibitor, BPI-9016M
should be handled with stringent safety measures to prevent occupational exposure. While a

specific Safety Data Sheet (SDS) with established occupational exposure limits (OELs) for BPI-
9016M is not publicly available, guidelines for handling potent pharmaceutical compounds and

similar kinase inhibitors should be strictly followed.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

BPI-9016M. All PPE should be donned before handling the compound and removed in a

designated doffing area to prevent cross-contamination.
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PPE Category Item Specifications

Eye Protection
Safety Goggles with Side

Shields

Must be worn at all times in the

laboratory to protect from

splashes.

Hand Protection
Double Gloving

(Chemotherapy-rated)

Two pairs of chemotherapy-

rated gloves are

recommended, especially

when handling stock solutions.

Change gloves immediately if

contaminated.

Body Protection
Impervious Laboratory Coat or

Gown

Should be resistant to

chemical permeation.

Disposable gowns are

preferred.

Respiratory Protection N95 Respirator or Higher

Required when handling the

compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation of

aerosols.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store BPI-9016M in a designated, clearly labeled, and secure location, away from

incompatible materials.

The storage area should be well-ventilated and access should be restricted to authorized

personnel.
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2. Preparation of Solutions:

All weighing and preparation of stock solutions must be conducted in a certified chemical

fume hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.

Use disposable equipment (e.g., spatulas, weigh boats) whenever possible to avoid cross-

contamination.

Ensure all containers are clearly labeled with the compound name, concentration, date, and

hazard information.

3. Handling and Experimentation:

Always wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Use a closed system for transfers whenever feasible.

After handling, thoroughly wash hands and forearms with soap and water.

Disposal Plan
All materials that have come into contact with BPI-9016M must be treated as hazardous waste.

Solid Waste: Contaminated gloves, absorbent paper, pipette tips, and empty vials should be

collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing BPI-9016M should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety (EHS) office, following all local, state, and federal regulations.

Emergency Procedures: Chemical Spill Response
In the event of a chemical spill, follow the established procedure to ensure safety and minimize

contamination. The following workflow outlines the key steps for responding to a BPI-9016M
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spill.

BPI-9016M Spill Response Workflow

Immediate Actions

Cleanup Procedure

Waste Disposal

Reporting

Alert others in the area

Evacuate the immediate area

Assess the spill (size and nature)

Don appropriate PPE
(double gloves, respirator, gown, goggles)

Contain the spill with absorbent material

Absorb the spilled material

Decontaminate the area

Collect all contaminated materials

Double-bag and seal the waste

Label as hazardous waste

Dispose through EHS

Report the spill to the supervisor and EHS

Document the incident

Click to download full resolution via product page
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BPI-9016M Spill Response Workflow

Detailed Spill Cleanup Protocol:

Control the Spill: Prevent the spread of liquids by using absorbent materials like clay, pet

litter, or fine sand to create a dike around the spill[2]. For powders, you can create a light

mist to prevent them from becoming airborne or cover with a plastic sheet[2].

Absorb/Clean the Spill: Add absorbent materials until all the liquid is absorbed[2]. For solid

spills, carefully scoop the material into a container, avoiding dust generation[3].

Decontaminate the Area: Clean the spill area with a suitable decontaminating solution (e.g.,

a solution of water and household bleach)[2]. Use a coarse broom or absorbent pads to

apply the solution and then absorb the cleaning solution with fresh absorbent material[2][3].

Dispose of Waste: All materials used for cleanup, including contaminated PPE, must be

disposed of as hazardous waste[4]. Place all materials in a heavy-duty plastic bag, seal it,

label it clearly, and arrange for disposal through your institution's hazardous waste

management program[4][5].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1192325#personal-protective-equipment-for-
handling-bpi-9016m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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